5-Thioxo-4,5-dihydro-1,3,4-oxadiazole-2-carboxylic acid
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Description
“5-Thioxo-4,5-dihydro-1,3,4-oxadiazole-2-carboxylic acid” is a complex organic compound. It is part of the 1,3,4-oxadiazole family, which is a class of heterocyclic compounds . These compounds are known for their wide range of biological activities .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido . The conversion of hydrazide and carbon dioxide to 1,3,4-oxadiazole has been explained . Another method involves the reaction of acid hydrazides with carbon disulfide under basic conditions .Molecular Structure Analysis
The molecular structure of these compounds is determined based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible . The significant chemical shift values for 1 HNMR, 13 CNMR was summarized at the respective experimental procedures .Chemical Reactions Analysis
Their reactions with benzoyl chloride gave benzoylcarbohydrazides, which under the action of thionyl chloride were cyclized to the respective 2,5-disubstituted oxadiazoles . The reaction of these products with alkyl halides gave S-substituted derivatives .Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are often determined through various spectroscopic techniques, including IR, 1 H NMR, 13 C NMR, and mass spectral data . In IR spectra, all synthesized compounds showed an absorption band at 2934.96–2920.80 cm −1 which was assigned to an alkyl stretch (–CH 2 –), and the 1444–1580 cm −1 absorption assigned to aromatic C=C stretching .Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-sulfanylidene-3H-1,3,4-oxadiazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2N2O3S/c6-2(7)1-4-5-3(9)8-1/h(H,5,9)(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVCUDFXFOLLEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNC(=S)O1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50596645 |
Source
|
Record name | 5-Sulfanylidene-4,5-dihydro-1,3,4-oxadiazole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50596645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64007-52-9 |
Source
|
Record name | 5-Sulfanylidene-4,5-dihydro-1,3,4-oxadiazole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50596645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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